Cas no 2386079-93-0 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid
• CAS No: 2386079-93-0
• MF: C₂₃H₂₀N₂O₅
• MW: 404.415306091309
• CID: 6386904
• PubChem ID: 165935767
• Update Time: 2025-10-31

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6732325
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid
• 2386079-93-0

• Inchi： 1S/C23H20N2O5/c26-21-12-14(9-10-24-21)11-20(22(27)28)25-23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： ZAIQHBGXBFQOPU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CNC(C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 404.13722174g/mol
• Monoisotopic Mass: 404.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid (CAS No. 2386079-93-0)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2386079-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypyridine moiety, which together contribute to its unique chemical and biological properties.

The structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid features a propanoic acid backbone, which is a common scaffold in medicinal chemistry due to its versatility in forming peptide mimetics and other bioactive molecules. The presence of the Fmoc group at the amino position is particularly noteworthy, as it serves as an important protective group in peptide synthesis, allowing for selective modification and controlled reaction conditions. Additionally, the hydroxypyridine substituent at the third position introduces hydrogen bonding capabilities and potential interactions with biological targets, making this compound a promising candidate for further exploration.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based moieties due to their favorable photophysical properties and stability. The fluorenylmethoxycarbonyl group not only enhances the solubility and handling of the compound but also provides a platform for further derivatization, enabling the creation of more complex molecular architectures. This has led to increased research into fluorene-containing compounds as potential candidates for applications in photodynamic therapy, fluorescent probes, and other advanced technologies.

The hydroxypyridine component of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid adds another layer of functionality, as pyridine derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. The hydroxyl group further enhances these interactions by participating in hydrogen bonding, a critical factor in drug-receptor binding affinity. This combination of features makes this compound particularly interesting for the development of drugs targeting neurological disorders, where precise molecular interactions are essential for efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications can influence biological activity. Studies have shown that compounds with similar scaffolds to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid exhibit promising results in vitro and in vivo, particularly when used as inhibitors or modulators of key enzymes involved in disease pathways. For instance, research has highlighted the potential of hydroxypyridine derivatives in inhibiting kinases and phosphodiesterases, which are critical targets in cancer therapy.

The Fmoc protecting group is not only important for synthetic utility but also contributes to the overall pharmacokinetic profile of the compound. By providing a stable and inert moiety at reactive sites, it allows for controlled release of active species under specific conditions, which can be advantageous in drug delivery systems. This feature has been explored in various formulations aimed at improving bioavailability and targeted action.

Furthermore, the versatility of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-hydroxypyridin-4-yl)propanoic acid extends to its potential use as an intermediate in the synthesis of more complex molecules. Its structure allows for further functionalization at multiple sites, enabling chemists to tailor properties such as solubility, metabolic stability, and receptor binding affinity. This adaptability has made it a valuable tool in medicinal chemistry pipelines.

In conclusion,2-{[(9H-fluoren-9 - ylmethoxy]carbonyl}amino)-3-(2-hydroxypyridin - 4 - yl)propanoic acid (CAS No. 2386079 - 93 - 0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifunctional capabilities. Its combination of an Fmoc group for synthetic control and a hydroxypyridine moiety for biological interaction positions it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving therapeutic outcomes.